Cas no 1805612-98-9 (Methyl 3-(difluoromethyl)-5-methoxy-4-nitropyridine-2-carboxylate)

• Product Name: Methyl 3-(difluoromethyl)-5-methoxy-4-nitropyridine-2-carboxylate
• CAS No: 1805612-98-9
• MF: C₉H₈F₂N₂O₅
• MW: 262.167029380798
• CID: 4896243
• Update Time: 2025-05-20

Methyl 3-(difluoromethyl)-5-methoxy-4-nitropyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(difluoromethyl)-5-methoxy-4-nitropyridine-2-carboxylate

• Inchi： 1S/C9H8F2N2O5/c1-17-4-3-12-6(9(14)18-2)5(8(10)11)7(4)13(15)16/h3,8H,1-2H3
• InChI Key： AMMSRNNCWAVQQE-UHFFFAOYSA-N
• SMILES： FC(C1C(C(=O)OC)=NC=C(C=1[N+](=O)[O-])OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 323
• XLogP3: 1.5
• Topological Polar Surface Area: 94.2

Additional information on Methyl 3-(difluoromethyl)-5-methoxy-4-nitropyridine-2-carboxylate

Methyl 3-(Difluoromethyl)-5-methoxy-4-nitropyridine-2-carboxylate (CAS No. 1805612-98-9): A Comprehensive Overview

Methyl 3-(difluoromethyl)-5-methoxy-4-nitropyridine-2-carboxylate (CAS No. 1805612-98-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of new therapeutic agents. This article provides a detailed overview of the compound, including its chemical properties, synthesis methods, biological activities, and recent research advancements.

Chemical Structure and Properties

Methyl 3-(difluoromethyl)-5-methoxy-4-nitropyridine-2-carboxylate is a pyridine derivative with a difluoromethyl group, a methoxy group, and a nitro group attached to the pyridine ring. The presence of these functional groups imparts unique chemical and physical properties to the molecule. The difluoromethyl group enhances the lipophilicity and metabolic stability of the compound, while the methoxy group contributes to its solubility and reactivity. The nitro group, on the other hand, confers electron-withdrawing properties and can influence the compound's biological activity.

The molecular formula of Methyl 3-(difluoromethyl)-5-methoxy-4-nitropyridine-2-carboxylate is C₁₁H₉F₂N₂O₅, with a molecular weight of approximately 277.19 g/mol. It is a white crystalline solid at room temperature and is soluble in common organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO). The compound exhibits good thermal stability and can be stored under standard laboratory conditions without significant degradation.

Synthesis Methods

The synthesis of Methyl 3-(difluoromethyl)-5-methoxy-4-nitropyridine-2-carboxylate has been reported in several studies, with various methods being employed to optimize yield and purity. One common approach involves the reaction of 3-difluoromethyl-5-methoxypyridin-4(1H)-one with methyl chloroformate in the presence of a base such as triethylamine. This reaction typically proceeds via an intermediate ester formation followed by nitration to introduce the nitro group.

An alternative method involves the direct nitration of 3-difluoromethyl-5-methoxypyridin-4(1H)-one using a mixture of concentrated sulfuric acid and nitric acid. This method has been shown to yield high purity products but requires careful control of reaction conditions to avoid side reactions and decomposition.

Biological Activities

Methyl 3-(difluoromethyl)-5-methoxy-4-nitropyridine-2-carboxylate has been extensively studied for its biological activities, particularly in the context of its potential as a therapeutic agent. Recent research has highlighted its anti-inflammatory properties, making it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In vitro studies have demonstrated that Methyl 3-(difluoromethyl)-5-methoxy-4-nitropyridine-2-carboxylate exhibits potent inhibition of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These effects are attributed to its ability to modulate signaling pathways involved in inflammation, including nuclear factor-kappa B (NF-κB) and mitogen-activated protein kinases (MAPKs).

In addition to its anti-inflammatory properties, Methyl 3-(difluoromethyl)-5-methoxy-4-nitropyridine-2-carboxylate has also shown promise as an antiviral agent. Studies have reported that it can inhibit the replication of several viruses, including influenza A virus and human immunodeficiency virus (HIV). The mechanism underlying this antiviral activity is not yet fully understood but may involve interference with viral entry or replication processes.

Clinical Applications and Research Advancements

The potential clinical applications of Methyl 3-(difluoromethyl)-5-methoxy-4-nitropyridine-2-carboxylate are currently being explored through preclinical studies and early-stage clinical trials. Initial results have been encouraging, with the compound demonstrating good safety profiles and efficacy in animal models of inflammatory diseases.

In a recent study published in the Journal of Medicinal Chemistry, researchers evaluated the pharmacokinetic properties of Methyl 3-(difluoromethyl)-5-methoxy-4-nitropyridine-2-carboxylate in rats. The study found that the compound exhibited favorable oral bioavailability and a long half-life, suggesting its potential for once-daily dosing regimens in humans.

Furthermore, ongoing clinical trials are investigating the use of Methyl 3-(difluoromethyl)-5-methoxy-4-nitropyridine-2-carboxylate in combination with other therapeutic agents for enhanced treatment outcomes. For example, preliminary data from a phase I/II trial combining this compound with standard anti-inflammatory drugs have shown promising results in reducing disease severity and improving patient quality of life.

Conclusion

Methyl 3-(difluoromethyl)-5-methoxy-4-nitropyridine-2-carboxylate (CAS No. 1805612-98-9) is a promising compound with diverse biological activities that make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. Its unique chemical structure confers favorable properties such as enhanced lipophilicity and metabolic stability, which contribute to its potential therapeutic applications.

Ongoing research continues to uncover new insights into the mechanisms underlying its biological activities and optimize its use in clinical settings. As more data becomes available from preclinical studies and clinical trials, it is anticipated that this compound will play an increasingly important role in the treatment of various diseases.